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Compound of Interest

Compound Name: Tert-butylcyclohexane

Cat. No.: B1196954

For researchers, scientists, and drug development professionals, the diligent management of
chemical waste is a cornerstone of laboratory safety and environmental stewardship. This
guide provides essential, immediate safety and logistical information for the proper disposal of
tert-butylcyclohexane, ensuring the protection of laboratory personnel and adherence to
regulatory standards.

Immediate Safety and Hazard Information:

Tert-butylcyclohexane is classified as a hazardous substance and a flammable liquid and
vapor.[1][2][3] Vapors have the potential to cause drowsiness and dizziness, and ingestion may
lead to lung damage.[1] Furthermore, this chemical is toxic to aquatic life, with long-lasting
environmental effects.[1] It is imperative to prevent its release into the environment.

Quantitative Data

The following table summarizes key quantitative data for tert-butylcyclohexane, critical for
understanding its physical and chemical properties for safe handling and disposal.
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Property Value

Molecular Formula CioH20

CAS Number 3178-22-1

Physical State Liquid

Appearance Colorless

Flash Point 40 °C /104 °F

Boiling Point/Range 171 °C/339.8 °F @ 760 mmHg
EPA Hazardous Waste No. D001 (Ignitability)

UN Number UN1993

Source:[1][2][4]

Step-by-Step Disposal Protocol

The disposal of tert-butylcyclohexane must be managed as hazardous waste. Under no
circumstances should it be poured down the drain or discarded in regular trash.[5][6]

Experimental Protocol for Waste Segregation and
Disposal

¢ Initial Waste Collection:

o Designate a specific, properly labeled, and sealed container for tert-butylcyclohexane
waste.

o The container must be in good condition, free of leaks, and constructed of a compatible
material (e.g., high-density polyethylene).[7]

o The label must prominently display "Hazardous Waste" and the full chemical name: "tert-
Butylcyclohexane".[5]

o Storage of Chemical Waste:
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o Store the sealed waste container in a designated satellite accumulation area within the
laboratory.

o This area should be in close proximity to the point of waste generation to minimize
transport.[7]

o Ensure the storage area has secondary containment to prevent spills from entering drains.

o Segregate tert-butylcyclohexane waste from incompatible materials, particularly strong
oxidizing agents.[2]

» Disposal of Contaminated Materials:

o Any materials significantly contaminated with tert-butylcyclohexane, such as personal
protective equipment (PPE), absorbent pads, or glassware, must also be disposed of as
hazardous waste in the same designated container.[7]

o Empty Container Management:

o For empty containers that previously held pure tert-butylcyclohexane, they must be
triple-rinsed with a suitable solvent (e.g., ethanol or acetone).

o The rinsate from this process must be collected and treated as hazardous waste.[3][9]

o After triple-rinsing, the container label should be defaced, and the container can then be
disposed of in the regular trash.[3][9]

e Arranging for Final Disposal:

o Once the waste container is approaching full (do not exceed 90% capacity), or if it has
been stored for the maximum allowable time according to institutional or local regulations,
arrange for its disposal.

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal company to schedule a pickup.[5]

Spill and Emergency Procedures
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In the event of a spill, immediately remove all sources of ignition.[1] For minor spills, absorb the
material with an inert substance like vermiculite or sand, and place it into a suitable, labeled
container for disposal as flammable waste.[1][10] Ensure the area is well-ventilated. For larger
spills, evacuate the area and contact your institution's emergency response team.

Disposal Workflow Diagram
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Caption: Disposal workflow for tert-butylcyclohexane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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